Cas no 710328-89-5 (4-Penten-2-one,4-methyl-1-phenoxy-)

• Product Name: 4-Penten-2-one,4-methyl-1-phenoxy-
• CAS No: 710328-89-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 557924
• Update Time: 2025-04-19

4-Penten-2-one,4-methyl-1-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-2-one,4-methyl-1-phenoxy-
• 4-Penten-2-one,4-methyl-1-phenoxy-(5CI)
• 4-Penten-2-one, 4-methyl-1-phenoxy-

• Inchi： 1S/C12H14O2/c1-10(2)8-11(13)9-14-12-6-4-3-5-7-12/h3-7H,1,8-9H2,2H3
• InChI Key： NTKKSIRBQRHIEJ-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)C(=O)CC(C)=C

Computed Properties

• Exact Mass: 190.09942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.3

Experimental Properties

• PSA: 26.3